Cas no 2137492-52-3 (Tert-butyl decahydroisoquinoline-1-carboxylate)

• Product Name: Tert-butyl decahydroisoquinoline-1-carboxylate
• CAS No: 2137492-52-3
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5824445
• PubChem ID: 91461422
• Update Time: 2025-05-24

Tert-butyl decahydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-765441
• 2137492-52-3
• tert-butyl decahydroisoquinoline-1-carboxylate
• Tert-butyl decahydroisoquinoline-1-carboxylate

• Inchi： 1S/C14H25NO2/c1-14(2,3)17-13(16)12-11-7-5-4-6-10(11)8-9-15-12/h10-12,15H,4-9H2,1-3H3
• InChI Key： MOTKQUFMKZGIBV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C2CCCCC2CCN1)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl decahydroisoquinoline-1-carboxylate

Tert-butyl Decahydroisoquinoline-1-carboxylate: A Comprehensive Overview

Tert-butyl decahydroisoquinoline-1-carboxylate, with the CAS number 2137492-52-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery.

The structure of tert-butyl decahydroisoquinoline-1-carboxylate consists of a decahydroisoquinoline ring system, which is a fully hydrogenated isoquinoline skeleton, and a tert-butyl ester group attached at the 1-position of the ring. This unique structure contributes to its stability and bioavailability, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of decahydroisoquinoline derivatives as modulators of key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the journal Nature Communications demonstrated that certain isoquinoline derivatives can inhibit specific kinases associated with cancer cell proliferation.

In terms of synthesis, tert-butyl decahydroisoquinoline-1-carboxylate can be prepared via a variety of methods, including catalytic hydrogenation of isoquinoline derivatives or through intramolecular cyclization reactions. The choice of synthetic route depends on the starting materials and the desired stereochemistry of the product.

The physical properties of this compound, such as its melting point, solubility, and stability under different conditions, are critical factors in determining its suitability for various applications. According to recent studies published in the , tert-butyl decahydroisoquinoline-1-carboxylate exhibits excellent solubility in organic solvents and demonstrates stability under physiological conditions.

Beyond its pharmacological applications, this compound has also shown promise in materials science. For example, researchers at Stanford University have explored its use as a precursor for the synthesis of advanced materials with tailored electronic properties.

In conclusion, tert-butyl decahydroisoquinoline-1-carboxylate, with its unique structure and versatile properties, continues to be a focal point for scientific research across multiple disciplines. Its potential applications span from drug development to materials science, making it a compound of considerable importance in contemporary chemistry.